Cas no 2352272-90-1 (Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate)

• Product Name: Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate
• CAS No: 2352272-90-1
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• CID: 5638394
• PubChem ID: 165918008
• Update Time: 2025-05-20

Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28273213
• 2352272-90-1
• ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate
• Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate

• Inchi： 1S/C8H14F3NO2/c1-4-14-6(13)5(12)7(2,3)8(9,10)11/h5H,4,12H2,1-3H3
• InChI Key： DMIFGSLPMSWDIJ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 213.09766318g/mol
• Monoisotopic Mass: 213.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate

Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate (CAS No. 2352272-90-1)

Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate is a unique organic compound with the CAS registry number 2352272-90-1. This compound is characterized by its complex structure, which includes an ethyl ester group attached to a butanoic acid backbone. The molecule also features a trifluoromethyl group at the 4-position and two methyl groups at the 3-position of the butanoic acid chain. Additionally, the presence of an amino group at the 2-position adds to its functional diversity.

The synthesis of Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate involves a series of carefully controlled reactions. Typically, the starting material is a suitable amino acid derivative or intermediate that can undergo esterification or other transformations to introduce the desired substituents. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of fluorination techniques has become more precise, allowing for the incorporation of trifluoromethyl groups without overfluorinating other parts of the molecule.

One of the most intriguing aspects of this compound is its potential application in pharmaceutical research. The presence of both amino and ester groups makes it a versatile building block for drug development. For example, it can serve as an intermediate in the synthesis of bioactive compounds with specific pharmacokinetic properties. Recent studies have explored its role in modulating enzyme activity and its potential as a precursor for anti-inflammatory or antiviral agents.

In addition to its pharmaceutical applications, Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate has shown promise in agrochemicals. Its ability to interact with various biological systems makes it a candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Researchers have also investigated its stability under different environmental conditions to assess its suitability for agricultural use.

The physical and chemical properties of this compound are well-documented. It has a molecular weight of approximately 186 g/mol and exists as a white crystalline solid under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable to various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-amino-4,4,4-trifluoro-3,3-dimethylbutanoate. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution within the molecule. This effect can influence its reactivity in both acidic and basic environments.

In conclusion,Ethyl 2-amino-4,4,4-trifluoro-dimethylbutanoate stands out as a valuable compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive target for further research and development.